Cas no 1932109-72-2 (Tert-Butyl (S)-(5,5-difluoropiperidin-3-yl)carbamate)

Tert-Butyl (S)-(5,5-difluoropiperidin-3-yl)carbamate structure
1932109-72-2 structure
Product Name:Tert-Butyl (S)-(5,5-difluoropiperidin-3-yl)carbamate
CAS No:1932109-72-2
MF:C10H18F2N2O2
MW:236.2589
MDL:MFCD30097677
CID:5061124
PubChem ID:97291628
Update Time:2026-02-28

Tert-Butyl (S)-(5,5-difluoropiperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butylN-[(3S)-5,5-difluoropiperidin-3-yl]carbamate
    • tert-Butyl (S)-(5,5-difluoropiperidin-3-yl)carbamate
    • (3S)-3-(Boc-amino)-5,5-difluoropiperidine
    • t-Butyl N-[(3S)-5,5-difluoropiperidin-3-yl]carbamate
    • NZEASWFMIYVAAZ-ZETCQYMHSA-N
    • D75191
    • CS-0091703
    • EN300-7039398
    • SCHEMBL22481352
    • (S)-3-(Boc-amino)-5,5-difluoropiperidine
    • 1932109-72-2
    • starbld0041060
    • PS-15579
    • MFCD30097677
    • tert-butyl N-[(3S)-5,5-difluoropiperidin-3-yl]carbamate
    • Tert-Butyl (S)-(5,5-difluoropiperidin-3-yl)carbamate
    • MDL： MFCD30097677
    • Inchi： 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-7-4-10(11,12)6-13-5-7/h7,13H,4-6H2,1-3H3,(H,14,15)/t7-/m0/s1
    • InChI Key： NZEASWFMIYVAAZ-ZETCQYMHSA-N
    • SMILES： FC1(CNC[C@H](C1)NC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 236.13363415 g/mol
  • Monoisotopic Mass: 236.13363415 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 50.4
  • Molecular Weight: 236.26

Tert-Butyl (S)-(5,5-difluoropiperidin-3-yl)carbamate Pricemore >>

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tert-butyl N-[(3S)-5,5-difluoropiperidin-3-yl]carbamate
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